![molecular formula C12H15NO B2640045 1-ethyl-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one CAS No. 3649-12-5](/img/structure/B2640045.png)
1-ethyl-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethyl-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one is a derivative of benzazepines . Benzazepines are biologically important heterocyclic systems, and their hydrogenated derivatives, in which the azepine ring is annulated with the benzene ring, have been known since the beginning of the last century .
Synthesis Analysis
An effective approach to the synthesis of this compound has been developed based on N-acyl-N-ethylaniline . This compound was obtained from N-ethylaniline with a yield of 62%, which was subjected to intramolecular alkylation at the ortho position of the aromatic ring under the conditions of the Friedel-Crafts reaction .Molecular Structure Analysis
The molecular formula of this compound is C12H15NO . The structure of benzazepines can be divided into three types of isomeric structures: 1-benzazepines I, 2-benzazepines II, and 3-benzazepines III .Chemical Reactions Analysis
The synthesis of this compound involves cyclization to form a C–N or C–C bond, the Beckmann rearrangement, the Schmidt rearrangement, heterocyclic ring expansion, and other methods .Scientific Research Applications
Synthesis and Chemical Properties
Bridged-ring Nitrogen Compounds : The compound 2, 3, 4, 5-Tetrahydro-1, 4-dimethyl-5-oxo-1-benzazepine, related to 1-ethyl-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one, was synthesized through methylation of 2, 3, 4, 5-tetrahydro-5-oxo-1H-1-benzazepine, demonstrating the compound's utility in chemical synthesis (Lennon & Proctor, 1979).
Synthesis of Analogues for Pharmacological Research : In pharmacological research, derivatives of this compound have been synthesized to explore their potential as dopamine analogues, showcasing its relevance in neurochemical studies (Gentles et al., 1991).
Pharmacological Applications
Hypotensive Activities : Some derivatives of 1,3,4,5-tetrahydro-2H-1-benzazepin-2-one exhibit hypotensive activity, indicating their potential use in treating high blood pressure (Tenbrink et al., 1981).
Anticonvulsant Properties : Certain 1,3,4,5-tetrahydro-6-alkoxy-2H-1-benzazepin-2-one derivatives have shown promising anticonvulsant activities, suggesting their potential use in treating epilepsy and related disorders (Han et al., 2013).
Chemical Synthesis and Characterization
Chiral Resolution : The compound has been synthesized and its chiral resolution studied, demonstrating its importance in stereochemical investigations (Wang Li, 2011).
X-Ray Diffraction Data : For certain derivatives, X-ray diffraction data have been analyzed, aiding in understanding their crystalline structure and properties (Macías et al., 2011).
Mechanism of Action
While the specific mechanism of action for 1-ethyl-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one is not mentioned in the sources, benzazepine derivatives are known to exhibit a broad spectrum of pharmacological activity . They can be promising for the treatment of cardiovascular diseases, rheumatoid arthritis, diabetic retinopathy, osteoporosis, and acute renal failure .
properties
IUPAC Name |
1-ethyl-4,5-dihydro-3H-1-benzazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-2-13-11-8-4-3-6-10(11)7-5-9-12(13)14/h3-4,6,8H,2,5,7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITDSBKHGQYOLGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CCCC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>28.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24818752 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.